Scandium

Atomic Structure and Electronic Configuration

Scandium atoms contain 21 protons and 21 electrons, with a shell structure configuration of 2.8.9.2 [12]. The ground state electronic configuration of neutral scandium is [Ar] 3d¹ 4s², indicating that scandium has one electron in its 3d orbital and two electrons in its 4s orbital [12] [16]. This electronic arrangement places scandium in group 3 of the periodic table, specifically in period 4 of the d-block elements [16].

The electron configuration gives scandium its characteristic properties as a transition metal, with the partially filled d-orbital contributing to its metallic bonding and chemical reactivity [12]. The term symbol for scandium is ²D₃/₂, reflecting its ground state electronic structure [12].

Isotopes and Nuclear Properties

Scandium exists naturally as a single stable isotope, scandium-45 (⁴⁵Sc), which comprises 100% of naturally occurring scandium [17] [20]. This isotope has a relative atomic mass of 44.955910 atomic mass units and possesses a nuclear spin of 7/2 [17] [21].

The isotopes of scandium range from ³⁷Sc to ⁶²Sc, with twenty-seven radioisotopes having been characterized [20]. The most stable radioisotopes include scandium-46 with a half-life of 83.8 days, scandium-47 with a half-life of 3.35 days, and scandium-48 with a half-life of 43.7 hours [20] [21]. Scandium-44 has a half-life of 3.97 hours [20].

The primary decay mode for isotopes with masses lower than ⁴⁵Sc is beta-plus decay or electron capture, while isotopes with masses above ⁴⁵Sc primarily undergo beta-minus decay [20]. Scandium also has thirteen metastable states, with the most stable being ⁴⁴ᵐ³Sc having a half-life of 58.6 hours [20].

Physical Constants and Characteristics

Melting and Boiling Points

Scandium exhibits high melting and boiling points characteristic of transition metals. The melting point of scandium is 1541°C (1814 K), while its boiling point reaches 2830°C (3103 K) under standard atmospheric pressure [2] [3] [5]. These thermal transition temperatures reflect the strong metallic bonding present in scandium's crystal structure [5].

Density and Atomic Volume

The density of scandium at room temperature (20°C) is 2.985 g/cm³, with the liquid density at the melting point being 2.80 g/cm³ [2] [12] [16]. The molar volume of scandium is 15.00 cm³/mol, which contributes to its classification among the lighter transition metals [12]. The atomic radius of scandium is empirically determined to be 162 pm, with a covalent radius of 170±7 pm [16].

Thermal Properties

Scandium demonstrates specific thermal characteristics that are important for understanding its physical behavior. The thermal conductivity of scandium is 15.8 W/(m·K), indicating moderate heat transfer capabilities [2] [3] [5]. The specific heat capacity is 0.568 J/(K·g) or 567 J/(kg·K), which determines the amount of energy required to raise the temperature of scandium [2] [3].

The heat of fusion for scandium is 14.1 kJ/mol, representing the energy required to melt the solid metal [7] [16]. The heat of vaporization is significantly higher at 314.2 kJ/mol, reflecting the strong metallic bonds that must be broken during the liquid-to-gas phase transition [7]. The linear thermal expansion coefficient is 10.2 × 10⁻⁶ K⁻¹, indicating how scandium expands with increasing temperature [5].

Electrical and Magnetic Properties

Scandium exhibits paramagnetic behavior, meaning it is weakly attracted to magnetic fields due to unpaired electrons in its electronic structure [16]. The molar magnetic susceptibility of scandium is +315.0 × 10⁻⁶ cm³/mol at 292 K, confirming its paramagnetic nature [16].

The electrical resistivity of scandium has been extensively studied, particularly at various temperatures [25] [27]. At room temperature, the calculated electrical resistivity is approximately 562 nΩ·m [16]. Research has shown that the electrical resistivity of polycrystalline scandium follows the Bloch-Grüneisen formula between 80 and 380 K, with a Debye temperature of 275 K [25]. The electrical conductivity is reported as 1.8 × 10⁶ S/m [3].

Crystal Structure

Hexagonal Close-Packed (hcp) Structure

Scandium crystallizes in a hexagonal close-packed (hcp) structure, which is characteristic of many transition metals [10] [11] [16]. The crystal structure belongs to space group P63/mmc (space group number 194), representing the magnesium structure type [9] [11] [33]. In this structure, each scandium atom is bonded to twelve equivalent scandium atoms, forming a mixture of corner, edge, and face-sharing ScSc₁₂ cuboctahedra [9].

The hexagonal close-packed arrangement allows for efficient packing of atoms, contributing to scandium's density and mechanical properties [11]. This crystal structure consists of layers of atoms arranged in an ABAB stacking sequence, which is characteristic of hexagonal close-packed metals [14].

Lattice Parameters

The lattice parameters of scandium's hexagonal crystal structure have been precisely determined through X-ray crystallography. The unit cell parameters are: a = 330.9 pm, b = 330.9 pm, and c = 527.33 pm [11] [33]. The angles of the hexagonal unit cell are α = 90.000°, β = 90.000°, and γ = 120.000° [11] [33].

Additional crystallographic data indicates slight variations in measurements, with some sources reporting c = 526.80 pm [10] [16]. The experimental lattice constants have been determined as a = 6.26 Bohr and c = 9.96 Bohr using tight-binding parameter fitting [15].